![molecular formula C15H16N2O3 B2434427 2-(4-Tert-butylphenoxy)-5-nitropyridine CAS No. 218456-68-9](/img/structure/B2434427.png)
2-(4-Tert-butylphenoxy)-5-nitropyridine
Overview
Description
Synthesis Analysis
The synthesis of related compounds like “2-(4-tert-butyl phenoxy) cyclohexanol” involves condensation with phenol and then alkylation on benzene rings . The steric hindrance effect of a substituent namely cyclohexyl helps avoid the generation of ortho-alkylation and meta-alkylation isomers .Molecular Structure Analysis
While the molecular structure of “2-(4-Tert-butylphenoxy)-5-nitropyridine” is not directly available, related compounds like “2-(4-Tert-butylphenoxy)cyclohexanol” have a molecular formula of C16H24O2 .Scientific Research Applications
Application in Nitroxide Synthesis and Properties
Nitroxides, including variants derived from 2-(4-tert-butylphenoxy)-5-nitropyridine structures, are widely used in various fields such as biophysics, structural biology, and biomedical research. The resistance of nitroxide groups to chemical reduction is crucial for these applications, with their redox properties dependent on ring size and electronic and steric effects of the substituents. Studies have focused on the synthesis of strained nitroxides and their thermal stability and reduction kinetics, which are essential for their use as molecular probes and labels (Zhurko et al., 2020).
Role in Non-aggregating Phthalocyanines
Compounds related to this compound, like bulky phthalonitrile derivatives, have been synthesized and studied for their solubility in organic solvents and non-aggregation properties. These features are crucial for their application in areas like dye and pigment production, where solubility and stability are key (Ağırtaş, 2007).
Involvement in Fluorescent Probe Development
2-Aminoethylpyridine-based fluorescent compounds, related to this compound, have been developed for detecting metal ions in aqueous media. Such compounds are significant in biological and environmental monitoring, where selective and sensitive detection of ions like Fe3+ and Hg2+ is required (Singh et al., 2020).
Utilization in Antioxidants and Light Stabilizers
Studies on the reactions of this compound-related compounds have provided insights into their use as antioxidants and light stabilizers. The reactions of these compounds, especially with nitroxides and phenols, have implications in polymer degradation and stability, influencing the development of materials resistant to oxidative and light-induced degradation (Carloni et al., 1993).
Significance in Organic Magnetic Materials
Research on nitroxide radicals derived from benzimidazole and tert-butylphenoxy compounds, closely related to this compound, has expanded our understanding of organic magnetic materials. These studies investigate the crystallographic and magnetic properties of these compounds, contributing to the field of materials science, particularly in the development of organic magnetic materials (Ferrer et al., 2001).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 4-tert-butylphenoxyalkoxyamines, have been shown to interact with monoamine oxidase b (mao b) and histamine h3 receptors (h3r) . These targets play crucial roles in dopamine regulation, which is essential for various neurological functions .
Mode of Action
For instance, 4-tert-butylphenoxyalkoxyamines inhibit MAO B and antagonize H3R, which could have positive effects on dopamine regulation .
Biochemical Pathways
Compounds with similar structures have been found to impact pathways related to dopamine regulation . By inhibiting MAO B and antagonizing H3R, these compounds can potentially affect the synthesis, release, and reuptake of dopamine .
Result of Action
Based on the known actions of similar compounds, it can be inferred that this compound might have potential effects on dopamine regulation . This could potentially lead to changes in neurological functions, given the crucial role of dopamine in these processes .
Properties
IUPAC Name |
2-(4-tert-butylphenoxy)-5-nitropyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3/c1-15(2,3)11-4-7-13(8-5-11)20-14-9-6-12(10-16-14)17(18)19/h4-10H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVSIFRRVTNAEBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OC2=NC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.